![molecular formula C16H18F3N3O2 B2593260 1-(2,6-dimethylmorpholino)-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]-1-ethanone CAS No. 866018-02-2](/img/structure/B2593260.png)
1-(2,6-dimethylmorpholino)-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]-1-ethanone
Description
1-(2,6-dimethylmorpholino)-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]-1-ethanone is a useful research compound. Its molecular formula is C16H18F3N3O2 and its molecular weight is 341.334. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Microwave-mediated Synthesis of Heterocycles: A study demonstrates the efficient synthesis of benzothiazole and benzimidazole-based heterocycles, including derivatives similar to the compound . These compounds serve as building blocks for creating various novel heterocycles with potential applications in drug development and material science (Darweesh et al., 2016).
- Copper(II) Complexes with Benzimidazol Ligands: Research on copper(II) complexes featuring benzimidazole ligands reveals their potential in catalytic activities, such as catecholase-mimetic activities. These studies could influence the development of new catalytic systems in chemical synthesis (Karaoğlu et al., 2016).
Biological Activities
- Anticancer and Antimicrobial Potential: Several derivatives of benzimidazole, including those with structural similarities to the target compound, have been synthesized and evaluated for their anticancer and antimicrobial activities. These studies underscore the role of such compounds in the development of new therapeutic agents (Abdel‐Aziz et al., 2011).
- Pharmacological Activities of Trifluoromethyl-Containing Compounds: Research on trifluoromethyl-containing imidazo[1,2-a]benzimidazoles highlights their analgesic and antiplatelet activities, as well as their potential as inhibitors of glycogen phosphorylase and dipeptidyl peptidase-4. These findings indicate the broad pharmacological potentials of trifluoromethyl-containing compounds (Zhukovskaya et al., 2018).
Properties
IUPAC Name |
1-(2,6-dimethylmorpholin-4-yl)-2-[2-(trifluoromethyl)benzimidazol-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18F3N3O2/c1-10-7-21(8-11(2)24-10)14(23)9-22-13-6-4-3-5-12(13)20-15(22)16(17,18)19/h3-6,10-11H,7-9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUCLHCHZILQJJL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C(=O)CN2C3=CC=CC=C3N=C2C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18F3N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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